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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916 Get Quote

This guide provides comprehensive safety information for Dichloromethane-d2 (CAS No:

1665-00-5), also known as deuterated dichloromethane or methylene chloride-d2, intended for

researchers, scientists, and professionals in drug development. The information is compiled

from various Safety Data Sheets (SDS) to ensure a thorough understanding of the substance's

properties and associated hazards.

Chemical Identification and Physical Properties
Dichloromethane-d2 is the deuterated form of dichloromethane, where the two hydrogen

atoms are replaced with deuterium isotopes.[1] It is a colorless, volatile liquid with a sweet,

chloroform-like odor.[2][3] It is primarily used as a solvent in chemical reactions and for Nuclear

Magnetic Resonance (NMR) spectroscopy.[1][4]

Table 1: Physical and Chemical Properties of Dichloromethane-d2
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Property Value Source(s)

Molecular Formula CD₂Cl₂ [5]

Molecular Weight 86.9 g/mol / 86.94 g/mol [5]

Appearance Colorless liquid [2][6]

Odor
Ethereal, chloroform-like,

sweet
[2][3][6]

Melting Point -97 °C / -142.6 °F [2][6]

Boiling Point 40 °C / 104 °F at 760 mmHg [2][6]

Density / Specific Gravity
1.33 - 1.362 g/mL at 25 °C

(Water=1)
[2][4][6]

Vapor Pressure 350 - 450 hPa at 20 °C [2][6]

Vapor Density 2.93 (Air=1) [2]

Solubility

Moderately soluble to insoluble

in water. Miscible with alcohol,

ether, and dimethylformamide.

[2][4]

| Refractive Index | n20/D 1.4217 - 1.422 |[4] |

Hazard Identification and Classification
Dichloromethane-d2 is classified as a hazardous substance. It is a suspected carcinogen,

causes skin and serious eye irritation, and may cause drowsiness or dizziness.[5]

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000028%20SDS-18
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000028%20SDS-18
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethane
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1281031.htm
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://pim-resources.coleparmer.com/sds/96512.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1281031.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1281031.htm
https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000028%20SDS-18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin
irritation.[5]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation.[5]

Carcinogenicity 2
H351: Suspected of causing

cancer.[5]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness (narcotic effects).

[5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[7]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[7]

| Acute Toxicity (Dermal) | 4 | H312: Harmful in contact with skin.[7] |

Target Organs: The central nervous system (CNS), respiratory system, liver, blood, heart, and

pancreas are potential target organs.[2][6][7]

Fire and Explosion Hazards
While it does not have a conventional flash point, Dichloromethane-d2 can form flammable

vapor-air mixtures in larger volumes and may pose an explosion hazard in confined spaces.[8]

Table 3: Fire and Explosivity Data
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Property Value Source(s)

Flash Point
Not applicable / No
information available

[2][6]

Autoignition Temperature 556 °C / 1032.8 °F [2][6]

Lower Explosion Limit (LEL) 13 vol % [2][6]

Upper Explosion Limit (UEL) 22 - 23 vol % [2][6]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam.

[6][8]

| Hazardous Combustion Products | Hydrogen chloride, phosgene, carbon monoxide (CO), and

carbon dioxide (CO₂). |[2][6] |

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

[8]

Toxicological Information
Exposure to Dichloromethane-d2 can cause adverse health effects. It is classified as a

neurotoxin and is a probable human carcinogen based on animal studies.[9]

Table 4: Acute Toxicity Data

Route Species Value

Oral LD50 Rabbit 1600 mg/kg[4]

| Dermal LD50 | Rat | > 2000 mg/kg[4] |

Inhalation: High concentrations may cause central nervous system depression with

symptoms like headache, dizziness, drowsiness, nausea, and in advanced stages,

unconsciousness, coma, and respiratory failure.[2] It may also cause respiratory tract

irritation.[7]
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Skin Contact: Causes skin irritation with symptoms like burning pain, itching, and redness.[2]

Prolonged contact can lead to skin burns and dermatitis due to its degreasing properties.[2]

It may be absorbed through the skin.[2]

Eye Contact: Can cause severe irritation and possible eye burns.[2]

Ingestion: Harmful if swallowed, causing gastrointestinal irritation with nausea, vomiting, and

diarrhea.[2][7]

Experimental Protocols & Safe Handling
While Safety Data Sheets (SDS) provide the results of toxicological and physical hazard

assessments, they do not include the detailed experimental methodologies (e.g., OECD test

guidelines) used to determine these values. The following sections describe the recommended

protocols for safe handling, storage, and emergency procedures based on the compiled SDS

information.

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.

[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or eyeglasses as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][6]

Skin Protection: Wear appropriate protective gloves (e.g., Viton rubber, as latex and

neoprene are not suitable) and clothing to prevent skin exposure.[2][10]

Respiratory Protection: If ventilation is inadequate or for operations where vapor exposure

is likely, use a NIOSH-approved respirator or a self-contained breathing apparatus.[2]
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The following diagram illustrates the logical workflow for the safe handling of

Dichloromethane-d2.

Acquisition & Receiving
Storage

Handling & Use Waste Management

Receive Chemical
(Verify Integrity)

Store in Cool, Dry, Ventilated Area
Away from Heat & Incompatibles

(Acids, Oxidizers, Metals)
Container Tightly Closed

Transport Safely Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare for Use Use in Chemical Fume Hood
Minimize Quantities

Collect Waste in
Designated, Labeled Container

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page

Diagram 1: A logical workflow for the safe handling of Dichloromethane-d2.

Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, flame,

and direct sunlight.[2][11] Keep containers tightly closed.[2] The material is hygroscopic and

may be sensitive to heat and light.[6][12] Store away from incompatible materials such as

strong oxidizing agents, strong acids, amines, and active metals.[2][6]

Stability: The substance is stable under normal storage conditions but may decompose at

temperatures above 120°C or with long-term light influence.[8][12]

First Aid and Emergency Procedures
Immediate action is required in case of exposure or spills.

The following diagram outlines the first aid procedures for various exposure routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://www.benchchem.com/product/b032916?utm_src=pdf-body-img
https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.zbaqchem.com/news/what-are-the-precautions-for-the-storage-of-di-61958106.html
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7913-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTY0MTJ8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd5WlM4NU1UYzVOREkyT0RRNE56azRMMU5FUWw4M09URXpYMGRDWDBWT0xuQmtaZ3wzZGQyMTNmZGY2OTVjODdiMDU2NGJlMzY0ZDRmNWE3ZjE3N2M3MTJhM2U2ZDNlYTgxYTYzYTAxNjJkMzJjNzEw
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://terpconnect.umd.edu/~choi/MSDS/Fisher/Dichloromethane.htm
https://www.carlroth.com/medias/SDB-7913-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTY0MTJ8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd5WlM4NU1UYzVOREkyT0RRNE56azRMMU5FUWw4M09URXpYMGRDWDBWT0xuQmtaZ3wzZGQyMTNmZGY2OTVjODdiMDU2NGJlMzY0ZDRmNWE3ZjE3N2M3MTJhM2U2ZDNlYTgxYTYzYTAxNjJkMzJjNzEw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Routes

Immediate Actions

Exposure Incident
(Dichloromethane-d2)

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with plenty of water

for at least 15 minutes.

Immediately flush eyes with water
for at least 15 minutes.

Remove contact lenses if present.

Do NOT induce vomiting.
Rinse mouth. Give 2-4 cups of water.
Never give anything by mouth to an

unconscious person.

Seek Immediate Medical Attention/
Call a Poison Center

Click to download full resolution via product page

Diagram 2: First aid procedures following exposure to Dichloromethane-d2.

In case of a spill or leak:

Evacuate and Ventilate: Remove all non-essential personnel from the area and ensure

adequate ventilation.[2][7] Eliminate all sources of ignition.[2]

Contain Spill: Use an inert absorbent material like vermiculite, sand, or earth to contain the

spill.[2][7] Prevent runoff from entering storm sewers or waterways.[2]

Collect Waste: Place the absorbed material into a suitable, closed container for disposal as

hazardous waste.[7]

Personal Protection: Use proper personal protective equipment as outlined in Section 5.1

during cleanup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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